Cas no 648449-69-8 (3-BENZOFURANPROPANOIC ACID, 5-FORMYL-, ETHYL ESTER)

• Product Name: 3-BENZOFURANPROPANOIC ACID, 5-FORMYL-, ETHYL ESTER
• CAS No: 648449-69-8
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 3292353
• PubChem ID: 57469675
• Update Time: 2025-04-21

3-BENZOFURANPROPANOIC ACID, 5-FORMYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-BENZOFURANPROPANOIC ACID, 5-FORMYL-, ETHYL ESTER
• 3-(5-Formyl-benzofuran-3-yl)-propionic acid ethylester
• CPGPVYGIFUFEHR-UHFFFAOYSA-N
• SCHEMBL2877683
• DB-171168
• 648449-69-8
• Ethyl 3-(5-formylbenzofuran-3-yl)propanoate
• 3-(5-Formyl-benzofuran-3-yl)-propionic acid ethyl ester

• Inchi： 1S/C14H14O4/c1-2-17-14(16)6-4-11-9-18-13-5-3-10(8-15)7-12(11)13/h3,5,7-9H,2,4,6H2,1H3
• InChI Key： CPGPVYGIFUFEHR-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C(C=O)C=CC1=2)CCC(=O)OCC

Computed Properties

• Exact Mass: 246.08920892Da
• Monoisotopic Mass: 246.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.5Ų